Cas no 59558-23-5 (Octanoic acid,4-methylphenyl ester)

Octanoic acid,4-methylphenyl ester Properties

Names and Identifiers

• Octanoic acid,4-methylphenyl ester
• p-Tolyl n-Octanoate
• (4-methylphenyl) octanoate
• N-OCTANOIC ACID P-TOLYL ESTER
• 4-Methylphenyl octanoate
• 4-Octanoyloxy-toluol
• Caprylsaeure-p-tolylester
• Cresyl octanoate,p
• Narcissin K
• octanoic acid p-tolyl ester
• Octansaeure-p-tolylester
• para-Tolyl octanoate
• p-Cresyl caprylate
• p-cresyl n-octanoate
• p-Cresyl octanoate
• p-Tolyl octanoate
• p-Tolylcaprylat
• Tolyl octanoate,P
• octanoic acid, p-tolyl ester
• +Expand

• MDL： MFCD00027318
• InChIKey： ALRYNTSLFYRKGF-UHFFFAOYSA-N
• Inchi： 1S/C15H22O2/c1-3-4-5-6-7-8-15(16)17-14-11-9-13(2)10-12-14/h9-12H,3-8H2,1-2H3
• SMILES： CCCCCCCC(=O)OC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 234.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 234.16198
• Heavy Atom Count: 17
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.26090
• PSA: 26.30000
• Refractive Index: 1.4840-1.4860
• Boiling Point: 175°C/12mmHg(lit.)
• Flash Point: 168 °C
• FEMA: 3733 | P-TOLYL OCTANOATE
• Color/Form: Colorless oily liquid.
• Density: 0.95

Octanoic acid,4-methylphenyl ester Security Information

• Symbol: GHS07
• RTECS：RH0787500
• Hazard Statement： H302-H315
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P501
• Prompt：warning

Octanoic acid,4-methylphenyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters